Cas no 1203544-12-0 (1-(2-Ethylhexyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid)

• Product Name: 1-(2-Ethylhexyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• CAS No: 1203544-12-0
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 2111211
• Update Time: 2023-08-04

1-(2-Ethylhexyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylhexyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• 1-(2-Ethylhexyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid

• Inchi： 1S/C14H21NO3/c1-3-5-6-11(4-2)10-15-8-7-12(14(17)18)9-13(15)16/h7-9,11H,3-6,10H2,1-2H3,(H,17,18)
• InChI Key： QINNQYACMNBWFT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C=CN1CC(CC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 371
• Topological Polar Surface Area: 57.6